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Compound of Interest

Compound Name: MPC-0767
CAS No.: 1310540-31-8
Cat. No.: B15275873
Get Quote
. J

For researchers and drug development professionals, the proper handling and disposal of
investigational compounds like MPC-0767 is a critical component of laboratory safety and
regulatory compliance. This guide provides essential, step-by-step procedures for the safe
disposal of MPC-0767, a potent Hsp90 inhibitor and a prodrug of MPC-3100. Adherence to
these guidelines is paramount to ensure personal safety and minimize environmental impact.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be familiar with the inherent hazards of
MPC-0767 and its active form, MPC-3100. The following table summarizes the key hazard
information derived from the Safety Data Sheet (SDS) of MPC-3100.
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Hazard Statement Precautionary Statement

P270: Do not eat, drink or smoke when using

H302: Harmful if swallowed _
this product.

_ _ _ P280: Wear protective gloves/ protective
H312: Harmful in contact with skin ) ) )
clothing/ eye protection/ face protection.

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water.

H315: Causes skin irritation

P305 + P351 + P338: IF IN EYES: Rinse
) o cautiously with water for several minutes.
H319: Causes serious eye irritation )
Remove contact lenses, if present and easy to

do. Continue rinsing.

P261: Avoid breathing dust/ fume/ gas/ mist/
H332: Harmful if inhaled vapours/ spray. P271: Use only outdoors or in a

well-ventilated area.

Experimental Protocols for Disposal

The disposal of MPC-0767 should be approached with the same rigor as any experimental
protocol. The following procedure outlines the necessary steps for the safe disposal of both
solid MPC-0767 and solutions containing the compound.

Disposal of Solid MPC-0767:

o Containerization: Unused or waste solid MPC-0767 should be collected in a clearly labeled,
sealed container. The label should include the chemical name, hazard symbols, and the date
of accumulation.

e Waste Stream: This container must be designated for chemical waste disposal and should
not be mixed with general laboratory trash.

e Licensed Disposal Vendor: Arrange for the collection of the chemical waste by a licensed
hazardous waste disposal company. Follow all local, state, and federal regulations for the
packaging and transportation of chemical waste.
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Disposal of MPC-0767 Solutions:

e Aqueous Solutions: Depending on the concentration and local regulations, small quantities of
agueous solutions containing MPC-0767 may be treatable. However, it is generally
recommended to collect all solutions for chemical waste disposal.

» Organic Solvent Solutions: Solutions of MPC-0767 in organic solvents must be collected in a
designated, sealed, and properly labeled waste container. The label should indicate the
solvent and the dissolved compound.

o Compatibility: Ensure that the waste container is compatible with the solvent used. Do not
mix incompatible waste streams.

o Professional Disposal: As with the solid form, arrange for disposal through a licensed
hazardous waste vendor.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of MPC-0767.

» To cite this document: BenchChem. [Navigating the Safe Disposal of MPC-0767: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15275873/docs#navigating-the-safe-disposal-of-mpc-
0767-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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